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Compound of Interest

Compound Name: Alachlor-d13

Cat. No.: B020859 Get Quote

This guide provides detailed information on the molecular properties of Alachlor-d13, a

deuterated isotopologue of the herbicide Alachlor. It is intended for researchers, scientists, and

professionals in the field of drug development and environmental analysis who utilize stable

isotope-labeled compounds as internal standards.

Molecular Data Summary
The key molecular identifiers and properties for Alachlor-d13 are summarized in the table

below for easy reference and comparison.

Property Value

Molecular Formula C₁₄H₇D₁₃ClNO₂[1][2]

Molecular Weight 282.85 g/mol [1][2][3][4]

CAS Number 1015856-63-9[1][2][3][4]

Alternate Names
2-chloro-2′,6′-diethyl-N-

(methoxymethyl)acetanilide-d13[1]

Experimental Context and Applications
Methodology for Use as an Internal Standard:

Alachlor-d13 is frequently employed as an internal standard in analytical chemistry for the

quantification of Alachlor in various matrices, such as environmental samples. A typical
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experimental workflow involves:

Sample Preparation: A known quantity of Alachlor-d13 is spiked into the unknown sample

containing Alachlor.

Extraction: The sample is subjected to an extraction procedure, such as accelerated solvent

extraction (ASE), to isolate the analytes.

Chromatographic Separation: The extract is then analyzed using a chromatographic

technique, commonly gas chromatography (GC) or liquid chromatography (LC).

Mass Spectrometric Detection: A mass spectrometer (MS) is used as a detector to

differentiate and quantify Alachlor and Alachlor-d13 based on their mass-to-charge ratio.

Quantification: The ratio of the signal from Alachlor to the known concentration of Alachlor-
d13 allows for precise quantification of the Alachlor in the original sample, correcting for any

loss during sample preparation and analysis.

Diagrammatic Representations
The logical relationship of the core molecular information for Alachlor-d13 is presented below.
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Caption: Core molecular properties of Alachlor-d13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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